BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
Precautions for Nonylbenzene-PEGS8-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonylbenzene-PEG8-OH

Cat. No.: B1618646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for
Nonylbenzene-PEG8-OH (CAS No: 41506-14-3), a polyethylene glycol (PEG)-based PROTAC
(Proteolysis Targeting Chimera) linker. Adherence to these guidelines is crucial for ensuring
personnel safety and maintaining the integrity of the compound in a laboratory setting.

Compound Identification and Properties

Nonylbenzene-PEG8-OH is a heterobifunctional molecule utilized in the synthesis of
PROTACSs, which are designed to induce the degradation of specific target proteins.[1] Its
structure incorporates a nonylbenzene group and a polyethylene glycol chain terminating in a
hydroxyl group.

Table 1: Chemical and Physical Properties of Nonylbenzene-PEG8-OH
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Property Value Reference
CAS Number 41506-14-3 [1]12]
Molecular Formula Cs1Hs609 [1]
Molecular Weight 572.77 g/mol [1]
Appearance Powder [1]

Storage Temperature -20°C [1]

Boiling Point Not available [3114]
Melting Point Not available [3114]

Flash Point Not available [3114]
Density Not available [3114]

Hazard Identification and Safety Precautions

While a comprehensive toxicological profile for Nonylbenzene-PEG8-OH is not fully

established, the available safety data sheet and information on related compounds indicate

potential hazards that necessitate careful handling.

Table 2: GHS Hazard and Precautionary Statements for Nonylbenzene-PEG8-OH
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Category

Code

Statement

Hazard Statements

H302

Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
May cause respirator

H335 Y P Y

irritation.

Precautionary Statements

P261

Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell.

P302+P352

IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Nonylbenzene-PEG8-OH to minimize exposure

risk.
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Entering the Laboratory

Personal Protectivi Equipment (PPE)

Lab Coat

i

Nitrile Gloves

Y
Safety Goggles or Face Shield

i

Respirator (if generating dust or aerosols)

v
Handling Nonylbenzene-PEG8-OH

Handling Complete

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Experimental Protocols
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The following protocols provide a general framework for the safe handling and use of

Nonylbenzene-PEG8-OH. It is essential to adapt these procedures to specific experimental

contexts and to consult your institution's safety guidelines.[5][6][7]

General Handling and Dispensing

Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed
and is readily accessible.[2][6] The work area, typically a certified chemical fume hood,
should be clean and uncluttered.

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2.1.

Equilibration: Allow the sealed container of Nonylbenzene-PEG8-OH to equilibrate to room
temperature before opening to prevent moisture condensation.

Dispensing: For solid material, use a clean spatula or powder funnel to weigh the desired
amount in a tared, sealed container within the fume hood. Avoid creating dust. If dispensing
from a stock solution, use a calibrated pipette with a fresh, disposable tip.

Container Sealing: After dispensing, tightly reseal the container, purge with an inert gas like
argon or nitrogen if possible, and return it to the recommended storage conditions.

Decontamination: Clean any spills immediately according to the procedure in Section 4.
Decontaminate all surfaces and equipment used.

Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, weigh boats,
gloves) in a designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before
leaving the laboratory.

Preparation of Stock Solutions

Solvent Selection: Choose a suitable, dry solvent for your application. Dimethylformamide
(DMF) and dimethyl sulfoxide (DMSO) are commonly used for preparing stock solutions of
PEGylated compounds.[8][9]
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e Procedure: a. In a chemical fume hood, add the desired volume of the chosen solvent to a
clean, dry, sterile vial equipped with a magnetic stir bar. b. Slowly add the pre-weighed
Nonylbenzene-PEG8-OH to the solvent while stirring to ensure complete dissolution. Gentle
warming may be applied if necessary, but monitor for any signs of degradation. c. Once fully
dissolved, cap the vial tightly.

o Storage: Store the stock solution at -20°C, protected from light. For long-term storage,
consider aliquoting into smaller, single-use vials to minimize freeze-thaw cycles.

Use in PROTAC Synthesis

Nonylbenzene-PEG8-OH serves as a linker in the synthesis of PROTACS, typically involving
coupling reactions with a target protein-binding ligand and an E3 ligase-binding ligand.[10][11]
[12][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1618646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618646?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. afd.calpoly.edu [afd.calpoly.edu]

2. juniata.edu [juniata.edu]

3. Nonylbenzene-PEG8-OH Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd
on Chemsrc.com [chemsrc.com]

e 4. [Nonylbenzene-PEG8-OH] Nonylbenzene-PEG8-OH CASS:41506-14-3 [45#= M it
&Ml -LIRM [chemsrc.com]

e 5. SOPs for Hazardous Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
e 6. Isu.edu [Isu.edu]

e 7. SOP for Handling & Usage of Hazardous Chemicals | Pharmaguideline
[pharmaguideline.com]

» 8. Protocol for PEG Acid Reagents | AxisPharm [axispharm.com]

e 9. benchchem.com [benchchem.com]

e 10. benchchem.com [benchchem.com]

e 11. benchchem.com [benchchem.com]

e 12. bocsci.com [bocsci.com]

o 13. researchgate.net [researchgate.net]

e 14. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling
Precautions for Nonylbenzene-PEG8-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618646#safety-and-handling-precautions-for-
nonylbenzene-peg8-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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